Cas no 1041858-16-5 ((S)-3,3'-Bis(2,4,6-trimethylphenyl)-1,1'-binaphthalene]-2,2'-diol)

(S)-3,3'-Bis(2,4,6-trimethylphenyl)-1,1'-binaphthalene]-2,2'-diol is a chiral binaphthol derivative widely utilized in asymmetric synthesis and catalysis. Its sterically hindered 2,4,6-trimethylphenyl groups enhance stability and selectivity in enantioselective transformations, making it valuable for ligand design in transition-metal and organocatalysis. The rigid binaphthyl backbone ensures high stereocontrol, while the phenolic hydroxyl groups facilitate coordination with metals or hydrogen bonding in catalytic systems. This compound is particularly effective in C–C bond-forming reactions, such as asymmetric aldol and Michael additions. Its well-defined chiral environment and robustness under reaction conditions make it a preferred choice for academic and industrial applications requiring precise stereochemical outcomes.

(S)-3,3'-Bis(2,4,6-trimethylphenyl)-1,1'-binaphthalene]-2,2'-diol structure

1041858-16-5 structure

Product Name:(S)-3,3'-Bis(2,4,6-trimethylphenyl)-1,1'-binaphthalene]-2,2'-diol

CAS No:1041858-16-5

MF:C₃₈H₃₄O₂

MW:522.675370693207

CID:3035834

PubChem ID:11412077

Update Time:2025-10-28

(S)-3,3'-Bis(2,4,6-trimethylphenyl)-1,1'-binaphthalene]-2,2'-diol Chemical and Physical Properties

Names and Identifiers

- (S)-3,3'-Bis(2,4,6-trimethylphenyl)-1,1'-binaphthalene]-2,2'-diol
- (S)-3，3'-Bis(2，4，6-trimethylphenyl)-[1，1'-binaphthalene]-2，2'-diol
- S-3,3'-bis(2,4,6-triMethylphenyl)-1,1'-Binaphthalene]-2,2'-diol
- (S)-3,3'-Bis(2,4,6-trimethylphenyl)-[1,1'-binaphthalene]-2,2'- diol, 99%e.e.
- [1,1'-Binaphthalene]-2,2'-diol, 3,3'-bis(2,4,6-trimethylphenyl)-, (1S)-
- (1S)-3,3′-Bis(2,4,6-trimethylphenyl)[1,1′-binaphthalene]-2,2′-diol (ACI)
- 1041858-16-5
- G63352
- MFCD32671256
- SCHEMBL22229656
- 394737-30-5
- R-3,3'-bis(2,4,6-triMethylphenyl)-1,1'-Binaphthalene]-2,2'-diol
- 1-[2-hydroxy-3-(2,4,6-trimethylphenyl)naphthalen-1-yl]-3-(2,4,6-trimethylphenyl)naphthalen-2-ol
- CS-0086916
- (R)-3,3'-Bis(2,4,6-trimethylphenyl)-[1,1'-binaphthalene]-2,2'-diol
- CS-0087213
- (R)-3,3'-Bis(2,4,6-trimethylphenyl)-1,1'-binaphthalene-2,2'-diol
- Inchi： 1S/C38H34O2/c1-21-15-23(3)33(24(4)16-21)31-19-27-11-7-9-13-29(27)35(37(31)39)36-30-14-10-8-12-28(30)20-32(38(36)40)34-25(5)17-22(2)18-26(34)6/h7-20,39-40H,1-6H3
- InChI Key： AMAGJVAGPXZJHX-UHFFFAOYSA-N
- SMILES： OC1C(C2C3C(=CC=CC=3)C=C(C3C(C)=CC(C)=CC=3C)C=2O)=C2C(C=CC=C2)=CC=1C1C(C)=CC(C)=CC=1C

Computed Properties

Exact Mass: 522.255880323g/mol
Monoisotopic Mass: 522.255880323g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 40
Rotatable Bond Count: 3
Complexity: 747
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 10.8
Topological Polar Surface Area: 40.5Å²

Experimental Properties

Color/Form: No data avaiable
Density: No data available
Melting Point: No data available
Boiling Point: No data available
Flash Point: No data available
Vapor Pressure: No data available

(S)-3,3'-Bis(2,4,6-trimethylphenyl)-1,1'-binaphthalene]-2,2'-diol Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ° C, -4 ° C is better

(S)-3,3'-Bis(2,4,6-trimethylphenyl)-1,1'-binaphthalene]-2,2'-diol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	lj0055-100mg	(S)-3,3'-Bis(2,4,6-trimethylphenyl)-1,1'-binaphthalene]-2,2'-diol	1041858-16-5	98%,99%e.e.	100mg	¥1350.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S53960-100mg	3,3'-bis(mesityl)-2,2'-dihydroxy-1,1'-dinaphthyl	1041858-16-5		100mg	¥3118.0	2021-09-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S854041-100mg	(S)-3,3'-Bis(2,4,6-trimethylphenyl)-[1,1'-binaphthalene]-2,2'-diol	1041858-16-5	≥98%,99%e.e.	100mg	￥2,430.00	2022-08-31
AN HUI ZE SHENG Technology Co., Ltd.	135012-100MG	(S)-3,3'-Bis(2,4,6-trimethylphenyl)-[1,1'-binaphthalene]-2,2'-diol	1041858-16-5	≥98%cp,≥99%ee	100mg	￥1500.00	2023-09-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S53960-100mg	3,3'-bis(mesityl)-2,2'-dihydroxy-1,1'-dinaphthyl	1041858-16-5	-	100mg	¥3118.0	2023-09-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	lj0055-100mg	3,3'-bis(mesityl)-2,2'-dihydroxy-1,1'-dinaphthyl	1041858-16-5	98%,99%e.e.	100mg	¥1350.0	2023-09-09
AN HUI ZE SHENG Technology Co., Ltd.	D056428-100mg	(S)-3,3'-Bis(2,4,6-trimethylphenyl)-[1,1'-binaphthalene]-2,2'-diol	1041858-16-5		100mg	￥639.00	2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.	D056428-250mg	(S)-3,3'-Bis(2,4,6-trimethylphenyl)-[1,1'-binaphthalene]-2,2'-diol	1041858-16-5		250mg	￥1030.00	2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.	D056428-1g	(S)-3,3'-Bis(2,4,6-trimethylphenyl)-[1,1'-binaphthalene]-2,2'-diol	1041858-16-5		1g	￥2948.00	2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.	D056428-5g	(S)-3,3'-Bis(2,4,6-trimethylphenyl)-[1,1'-binaphthalene]-2,2'-diol	1041858-16-5		5g	￥12420.00	2023-09-15

(S)-3,3'-Bis(2,4,6-trimethylphenyl)-1,1'-binaphthalene]-2,2'-diol Production Method

Production Method 1

1041858-16-5

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Methanol , Tetrahydrofuran ; 9 h, rt

Reference

A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via1H- and 19F-NMR spectroscopic analysis

Chaudhary, Pooja; Yadav, Geeta Devi; Singh, Surendra, RSC Advances, 2022, 12(39), 25457-25464

Production Method 2

219583-87-6

2633-66-1

1041858-16-5

Reaction Conditions

1.1 Catalysts: Bis(triphenylphosphine)nickel dichloride Solvents: Tetrahydrofuran
1.2 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 60 °C

Reference

Chiral BINOL-based borate counterions: from cautionary tale on anion stability to enantioselective Cu-catalyzed cyclopropanation

Labelle, Anthony; Arndtsen, Bruce A., Chemical Communications (Cambridge, 2023, 59(6), 728-731

Production Method 3

1041858-16-5

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ; 12 h, 60 °C

Reference

Asymmetric hydrogenation of imines with chiral alkene-derived boron Lewis acids

Liu, Xiaoqin; Liu, Ting; Meng, Wei; Du, Haifeng, Organic & Biomolecular Chemistry, 2018, 16(45), 8686-8689

(S)-3,3'-Bis(2,4,6-trimethylphenyl)-1,1'-binaphthalene]-2,2'-diol Raw materials

(S)-3,3'-Bis(2,4,6-trimethylphenyl)-1,1'-binaphthalene]-2,2'-diol Preparation Products

(S)-3,3'-Bis(2,4,6-trimethylphenyl)-1,1'-binaphthalene]-2,2'-diol (1041858-16-5)

(S)-3,3'-Bis(2,4,6-trimethylphenyl)-1,1'-binaphthalene]-2,2'-diol Related Literature

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Related Categories

Additional information on (S)-3,3'-Bis(2,4,6-trimethylphenyl)-1,1'-binaphthalene]-2,2'-diol

(S)-3,3'-Bis(2,4,6-trimethylphenyl)-1,1'-binaphthalene]-2,2'-diol: A Comprehensive Overview

(S)-3,3'-Bis(2,4,6-trimethylphenyl)-1,1'-binaphthalene]-2,2'-diol, commonly referred to by its CAS number 1041858-16-5, is a highly specialized compound with significant applications in various fields of chemistry and materials science. This compound is a derivative of binaphthol, which has been extensively studied for its unique optical properties and chiral characteristics. The molecule consists of two naphthol units connected through a binaphthyl linkage, with each naphthol group substituted at the 3-position by a 2,4,6-trimethylphenyl group. This substitution pattern imparts the compound with enhanced stability and distinct electronic properties.

The synthesis of (S)-3,3'-Bis(2,4,6-trimethylphenyl)-1,1'-binaphthalene]-2,2'-diol involves a multi-step process that typically begins with the preparation of the corresponding binaphthol precursor. Recent advancements in asymmetric catalysis have enabled the efficient enantioselective synthesis of this compound. The use of chiral catalysts such as metal complexes or organocatalysts has significantly improved the yield and enantiomeric excess in the synthesis process. These developments have made it possible to produce large quantities of this compound for industrial applications.

One of the most notable applications of CAS No. 1041858-16-5 is in the field of asymmetric catalysis. The compound's chiral structure makes it an ideal ligand for transition metal catalysts in various organic transformations. For instance, it has been successfully employed in the asymmetric hydrogenation of ketones and alkenes, leading to the production of enantiomerically pure pharmaceutical intermediates. Recent studies have demonstrated that this compound can also serve as a highly effective ligand in cross-coupling reactions such as Suzuki-Miyaura coupling and Heck reactions.

In addition to its catalytic applications, (S)-3,3'-Bis(2,4,6-trimethylphenyl)-1,1'-binaphthalene]-2,2'-diol has found significant use in materials science. Its unique electronic properties make it a promising candidate for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Researchers have recently explored its potential as a hole transport material in OLEDs due to its high charge carrier mobility and thermal stability.

The compound's stability under harsh conditions also makes it suitable for use in high-temperature applications. For example, it has been utilized as a stabilizing agent in polymer composites subjected to elevated temperatures. Recent studies have shown that incorporating this compound into polymer matrices can significantly enhance their thermal and mechanical properties.

From a pharmacological perspective, CAS No. 1041858-16-5 has shown potential as a chiral building block in drug discovery. Its ability to induce enantioselectivity in chemical reactions makes it valuable in the synthesis of complex molecular architectures required for drug candidates. Recent research has focused on its role in the synthesis of biologically active compounds with specific stereochemical requirements.

In conclusion, (S)-3,3'-Bis(2,4,6-trimethylphenyl)-1,1'-binaphthalene]-2', diol is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features and chiral properties make it an indispensable tool in modern chemistry and materials science. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.